Cas no 2241872-55-7 (6-bromopyridin-3,4,5-d3-2-amine)

6-bromopyridin-3,4,5-d3-2-amine structure
2241872-55-7 structure
Product Name:6-bromopyridin-3,4,5-d3-2-amine
CAS No:2241872-55-7
MF:C5H5BrN2
MW:176.029084920883
CID:6821257
PubChem ID:169448404
Update Time:2025-03-02

6-bromopyridin-3,4,5-d3-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2241872-55-7
    • CS-22755
    • 6-BROMOPYRIDIN-3,4,5-D3-2-AMINE
    • AT40173
    • 6-bromopyridin-3,4,5-d3-2-amine
    • Inchi: 1S/C5H5BrN2/c6-4-2-1-3-5(7)8-4/h1-3H,(H2,7,8)/i1D,2D,3D
    • InChI Key: BKLJUYPLUWUEOQ-CBYSEHNBSA-N
    • SMILES: BrC1=C([2H])C([2H])=C([2H])C(N)=N1

Computed Properties

  • Exact Mass: 174.98244Da
  • Monoisotopic Mass: 174.98244Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų
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